Cas no 113708-04-6 (4-Pyridinecarboxamide,2,6-dimethyl-)

4-Pyridinecarboxamide,2,6-dimethyl- structure
113708-04-6 structure
Product Name:4-Pyridinecarboxamide,2,6-dimethyl-
CAS No:113708-04-6
MF:C8H10N2O
MW:150.177801609039
CID:106091
PubChem ID:21767701
Update Time:2025-04-18

4-Pyridinecarboxamide,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxamide,2,6-dimethyl-
    • 2,6-Dimethylisonicotinamide
    • 2,6-dimethylpyridine-4-carboxamide
    • 4-Pyridinecarboxamide,2,6-dimethyl-(9CI)
    • 2,6-dimethyl-4-chloropyridine
    • 2,6-dimethyl-4-cyanobenzyl bromide
    • 2,6-dimethyl-4-cyanopyridine
    • 2,6-dimethyl-isonicotinamide
    • 4-Chlor-2,6-dimethylpyridin
    • 4-Chlor-2,6-dimethyl-pyridin
    • 4-Chlor-2,6-lutidin
    • 4-Chloro-2,6-dimethyl-pyridine
    • 4-chloro-2,6-lutidine
    • AC1LBSEB
    • ACMC-209idc
    • AG-F-20928
    • CTK4H3703
    • PubChem19298
    • SureCN785805
    • SB52953
    • 4-Pyridinecarboxamide, 2,6-dimethyl-
    • NLNDQHXIAGZYOC-UHFFFAOYSA-N
    • 113708-04-6
    • SCHEMBL1179736
    • F12421
    • DB-329709
    • Inchi: 1S/C8H10N2O/c1-5-3-7(8(9)11)4-6(2)10-5/h3-4H,1-2H3,(H2,9,11)
    • InChI Key: NLNDQHXIAGZYOC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)N=C(C)C=1)N

Computed Properties

  • Exact Mass: 150.079
  • Monoisotopic Mass: 150.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56A^2
  • XLogP3: 0.5

4-Pyridinecarboxamide,2,6-dimethyl- Pricemore >>

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